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Compound of Interest

Compound Name: (3R)-3,5-Dimethylmorpholine

Cat. No.: B13321966

Get Quote

(3R)-3,5-Dimethylmorpholine, identified by its CAS Number 591779-91-8, is a chiral

heterocyclic compound with significant utility as a building block in pharmaceutical and

agrochemical synthesis.[1][2] Its defined stereochemistry is crucial for creating bioactive

molecules where precise three-dimensional structure dictates pharmacological activity.[1]

However, as with many reactive small molecules, its utility is matched by potential hazards that

necessitate a robust understanding and implementation of safety protocols. This guide provides

a comprehensive framework for researchers, scientists, and drug development professionals to

handle (3R)-3,5-Dimethylmorpholine safely, ensuring both personal safety and the integrity of

experimental outcomes. The protocols described herein are designed as a self-validating

system, grounded in established chemical safety principles and regulatory standards.

Section 1: Hazard Identification and GHS
Classification
The first step in any safety protocol is a thorough understanding of the potential hazards.

(3R)-3,5-Dimethylmorpholine and its related isomers are classified under the Globally

Harmonized System (GHS) as hazardous substances. It is crucial to note that classifications

may vary slightly between suppliers and for different isomers or salt forms. Therefore, always

consult the specific Safety Data Sheet (SDS) provided with the material. The information
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presented here represents a consolidation of available data for closely related

dimethylmorpholine compounds.

The primary hazards are associated with its flammability and its corrosive and irritant effects on

skin, eyes, and the respiratory tract.[3][4]

Table 1: GHS Classification for Dimethylmorpholine Isomers

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable
Liquids

Category 2 or
3

GHS02: Flame Danger

H225: Highly
flammable
liquid and
vapour or
H226:
Flammable
liquid and
vapor.[3]

Acute Toxicity,

Oral
Category 4

GHS07:

Exclamation

Mark

Warning
H302: Harmful if

swallowed.[3]

Skin

Corrosion/Irritatio

n

Category 2

GHS07:

Exclamation

Mark

Warning

H315: Causes

skin irritation.[3]

[4]

Serious Eye

Damage/Irritation
Category 1 or 2A

GHS05:

Corrosion /

GHS07

Danger /

Warning

H318: Causes

serious eye

damage or H319:

Causes serious

eye irritation.[3]

[4]

| Specific Target Organ Toxicity | Category 3 | GHS07: Exclamation Mark | Warning | H335: May

cause respiratory irritation.[3][4] |
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Section 2: Physicochemical Properties
Understanding the physical properties of a chemical is fundamental to its safe handling and

storage.

Table 2: Physicochemical Data for (3R,5R)-3,5-Dimethylmorpholine

Property Value Source

CAS Number 591779-91-8

Molecular Formula C6H13NO [2][5]

Molecular Weight 115.17 g/mol [2][5][6]

Physical Form Liquid [4]

| Storage Temperature | Room Temperature; Keep in dark place, inert atmosphere, sealed in

dry. |[3] |

Note: The hydrochloride salt form (CAS 1542268-31-4) is a solid.[7]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, beginning with engineering controls and supplemented by

robust PPE, is essential. This strategy, often termed the "Hierarchy of Controls," prioritizes

removing the hazard at its source.

Engineering Controls: The Primary Barrier
The causality behind using engineering controls is to contain the chemical, thereby minimizing

the potential for respiratory and dermal exposure.

Chemical Fume Hood: All handling of (3R)-3,5-Dimethylmorpholine, including weighing,

transferring, and use in reactions, must be conducted within a certified chemical fume hood.

[8] This is non-negotiable, as it provides essential ventilation to prevent the accumulation of

flammable and irritating vapors.[9]
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Safety Showers and Eyewash Stations: These must be readily accessible and located close

to the workstation.[9] Their immediate availability is critical for emergency decontamination in

the event of a significant splash or exposure.

Personal Protective Equipment (PPE): The Last Line of
Defense
PPE does not eliminate the hazard, but it provides a critical barrier between the user and the

chemical.

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[9][10] The risk

of serious eye damage (H318) from a splash necessitates this dual layer of protection.[3]

Skin Protection:

Gloves: Wear nitrile rubber gloves (minimum layer thickness: 0.11 mm) or other

appropriate chemically resistant gloves.[10] Always inspect gloves for integrity before use

and use proper removal techniques to avoid contaminating skin.[11]

Lab Coat/Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is

mandatory to protect against skin contact and in the event of a fire.[12]

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls fail, a NIOSH-approved respirator with organic vapor cartridges is required.[9][13]
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Hierarchy of Controls for (3R)-3,5-Dimethylmorpholine

Elimination (Most Effective)

Substitution

Engineering Controls
- Chemical Fume Hood

- Safety Shower/Eyewash

Administrative Controls
- SOPs

- Training

PPE (Least Effective)
- Goggles & Face Shield

- Gloves, Lab Coat
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Emergency Response Workflow: Chemical Spill

Spill Occurs

Alert Personnel &
Evacuate Area

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with
Non-Combustible Absorbent

Collect Waste into
Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill.
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Section 6: Stability and Reactivity
Reactivity: No specific data is available for (3R)-3,5-Dimethylmorpholine, but similar

compounds are stable under recommended storage conditions. [14]* Chemical Stability: The

product is stable at normal temperatures and pressure. [14]* Conditions to Avoid: Heat,

flames, sparks, and exposure to incompatible materials. [9]* Incompatible Materials: Strong

oxidizing agents, acids. [9]* Hazardous Decomposition Products: Thermal decomposition

can produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides. [9]

[10]

Section 7: Disposal Considerations
Waste from (3R)-3,5-Dimethylmorpholine is considered hazardous waste.

Product and Contaminated Materials: All surplus material, absorbent used for spills, and

contaminated packaging must be disposed of through a licensed professional waste disposal

service. [8][13]Do not dispose of it in standard laboratory trash or down the drain.

Regulatory Compliance: Disposal must be in accordance with all applicable local, state, and

federal regulations. [14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b13321966?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13321966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

